3-Amino-2-methoxy-6-methyl-4-pyridinecarboxylic acid ethyl ester

• CAS No.: 302933-94-4
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: ethyl 3-amino-2-methoxy-6-methylpyridine-4-carboxylate
• InChI: InChI=1S/C10H14N2O3/c1-4-15-10(13)7-5-6(2)12-9(14-3)8(7)11/h5H,4,11H2,1-3H3
• InChI Key: OHPWHVJALOCQHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NC(=C1)C)OC)N

Description

3-Amino-2-methoxy-6-methyl-4-pyridinecarboxylic acid ethyl ester is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an oxygen free solution of the nitro ester 1-2 from step B (2.5 g, 10.4 mmol) in 50 mL of EtOAc was added 520 mg of 10% Pd on charcoal. Hydrogen gas was added and the reaction mixture was stirred for 17 h. The solution was filtered through a pad of Celite, concentrated and chromatographed (2:3 EtOAc/Hexane) to give the desired amine 1-3 as a white solid.